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Compound of Interest

Compound Name: Succinaldehyde

Cat. No.: B1195056 Get Quote

This guide provides critical safety protocols, operational procedures, and disposal plans for the

handling of succinaldehyde in a research environment. Adherence to these guidelines is

essential for ensuring the safety of laboratory personnel and minimizing environmental impact.

Hazard Identification and Chemical Properties
Succinaldehyde is a reactive dialdehyde that presents several hazards.[1] It is crucial to

understand its properties to handle it safely. The compound is unstable and can polymerize,

especially when undiluted or in the presence of acids.[1][2] In aqueous solutions, it exists in

equilibrium with its cyclic hydrate forms.[1][3]

Table 1: Physical and Chemical Properties of Succinaldehyde
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Property Value Source(s)

Molecular Formula C₄H₆O₂ [4][5][6]

Molecular Weight 86.09 g/mol [4][5][6]

Appearance Colorless viscous liquid [3]

Boiling Point 154.1 ± 23.0 °C at 760 mmHg [6]

Flash Point 50.4 ± 19.6 °C [6]

Density 1.0 ± 0.1 g/cm³ [6]

Vapor Pressure 3.2 ± 0.3 mmHg at 25°C [6]

Solubility

Very soluble in water (forms

hydrates), ethanol, and

methanol. Soluble in diethyl

ether and acetic acid.

[1]

Table 2: GHS Hazard Statements

Hazard Code Description Source(s)

H227 Combustible liquid.

H302 Harmful if swallowed. [1]

H312 Harmful in contact with skin. [1]

H332 Harmful if inhaled. [1]

H315 Causes skin irritation. [1][7]

H319 Causes serious eye irritation. [1][7]

H335
May cause respiratory

irritation.
[1][7]

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is mandatory for all personnel handling succinaldehyde. The

selection of PPE should be based on a thorough risk assessment of the specific procedures

being performed.

Table 3: Recommended Personal Protective Equipment for Succinaldehyde
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Protection Type
Equipment
Specification

Recommended Use
Cases

Source(s)

Hand Protection

Chemical-resistant

gloves (e.g., nitrile,

neoprene). Must

conform to EN 374

standard.

Always required when

handling

succinaldehyde, its

solutions, or

contaminated

equipment. Gloves

must be inspected

before use.

[4][7]

Eye/Face Protection

Tightly fitting safety

goggles with side-

shields (conforming to

EN 166 or NIOSH). A

face shield may be

required for splash

hazards.

Always required when

there is any risk of

splash or aerosol

generation.

[4][7][8]

Skin and Body

Protection

Fire/flame resistant

and impervious

laboratory coat or

coveralls. Protective

boots and additional

chemical-resistant

clothing as needed.

Always required to

prevent skin contact.
[4][7][8]

Respiratory Protection

Use only in a well-

ventilated area or

under a chemical

fume hood. If

exposure limits are

exceeded or irritation

is experienced, a full-

face respirator with

appropriate cartridges

should be used.

Required when

working outside of a

fume hood, during

large-volume

transfers, or in case of

a spill.

[4][7][8]
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Operational Plan: Handling and Storage
3.1. General Handling Protocol

Preparation: Before starting work, ensure all necessary PPE is available and in good

condition. Locate the nearest safety shower and eyewash station.

Ventilation: All handling of succinaldehyde must be performed in a well-ventilated area,

preferably within a certified chemical fume hood.[1][4]

Avoiding Contact: Take extreme care to avoid contact with skin and eyes.[1][4] Do not

breathe vapors, mist, or gas.[4][5]

Ignition Sources: Succinaldehyde is a combustible liquid. Keep it away from heat, sparks,

open flames, and hot surfaces. Use non-sparking tools to prevent fire caused by electrostatic

discharge.[4]

Hygiene: After handling, wash hands thoroughly with soap and water.[4] Do not eat, drink, or

smoke in the work area.[7] Contaminated clothing should be removed immediately and

washed before reuse.[4][7]

3.2. Storage Protocol

Container: Store in a tightly closed container.[4]

Conditions: Keep the container in a dry, cool, and well-ventilated place.[4] A freezer (-20°C)

is recommended for long-term stability, potentially as a solution in a solvent like

dichloromethane.[2][9]

Incompatibilities: Store separately from incompatible materials and foodstuff containers.[4]

Acidification can induce rapid polymerization.[1]

Stability: Succinaldehyde is unstable and prone to rapid polymerization.[1] For experimental

use, freshly distilled succinaldehyde is often preferred to minimize oligomeric impurities.[2]

Emergency Plan: Accidental Release
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In the event of a spill, immediate and appropriate action is required to contain the hazard and

protect personnel.

4.1. Spill Response Protocol

Evacuate: Immediately evacuate personnel from the affected area, keeping people upwind of

the spill.[4]

Ventilate: Ensure adequate ventilation in the spill area.[4]

Control Ignition Sources: Remove all sources of ignition from the area.[4]

Don PPE: Responders must wear appropriate PPE, including respiratory protection,

chemical-impermeable gloves, eye protection, and protective clothing.[4][5]

Containment: Prevent further leakage or spillage if it is safe to do so. Use a liquid-absorbent

material (e.g., Chemizorb®, vermiculite, sand) to contain the spill.[4] Do not let the chemical

enter drains or sewer systems.[4]

Collection: Carefully collect the absorbed material using spark-proof tools and place it into a

suitable, closed, and labeled container for disposal.[4]

Decontamination: Clean the affected area thoroughly.

Reporting: Report the incident to the laboratory supervisor and the institutional safety office.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.smolecule.com/products/s560600
http://orgsyn.org/Content/pdfs/procedures/v99p0139.pdf
https://en.wikipedia.org/wiki/Succinaldehyde
https://www.chemicalbook.com/msds/succinaldehyde.pdf
https://wap.guidechem.com/msds/638-37-9.html
https://www.chemsrc.com/en/cas/638-37-9_165157.html
https://www.biosynth.com/Files/MSDS/FS/16/MSDS_FS164711_4000_EN.pdf
https://www.tcichemicals.com/BE/en/sds/S0216_EU_6N.pdf
http://orgsyn.org/demo.aspx?prep=v99p0139
https://www.benchchem.com/product/b1195056#personal-protective-equipment-for-handling-succinaldehyde
https://www.benchchem.com/product/b1195056#personal-protective-equipment-for-handling-succinaldehyde
https://www.benchchem.com/product/b1195056#personal-protective-equipment-for-handling-succinaldehyde
https://www.benchchem.com/product/b1195056#personal-protective-equipment-for-handling-succinaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1195056?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

